Cas no 122910-82-1 (2-[(Morpholin-4-yl)methyl]morpholine dihydrochloride)

• Product name: 2-[(Morpholin-4-yl)methyl]morpholine dihydrochloride
• CAS No: 122910-82-1
• MF: C₉H₂₀Cl₂N₂O₂
• MW: 259.173300743103
• CID: 4579351

2-[(Morpholin-4-yl)methyl]morpholine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(morpholin-4-yl)methyl]morpholine dihydrochloride
• 2-(morpholinomethyl)morpholine dihydrochloride
• 2-(morpholin-4-ylmethyl)morpholine;dihydrochloride
• Z2756841850
• 2-[(Morpholin-4-yl)methyl]morpholine dihydrochloride

• Inchi： 1S/C9H18N2O2.2ClH/c1-4-13-9(7-10-1)8-11-2-5-12-6-3-11;;/h9-10H,1-8H2;2*1H
• InChI Key： YDDZGOAWICZXEU-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCNCC1CN1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 33.7

Additional information on 2-[(Morpholin-4-yl)methyl]morpholine dihydrochloride

Compound CAS No 122910-82-1: 2-[(Morpholin-4-yl)methyl]morpholine dihydrochloride

Compound CAS No 122910-82-1, also known as 2-[(Morpholin-4-yl)methyl]morpholine dihydrochloride, is a versatile and intriguing chemical entity that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, with its unique structural features and functional groups, has been the subject of extensive research, particularly in recent years, due to its potential applications in drug discovery and advanced material development.

The molecular structure of 2-[(Morpholin-4-yl)methyl]morpholine dihydrochloride consists of two morpholine rings connected by a methylene group (-CH₂-) and a dihydrochloride counterion. The morpholine ring, a six-membered heterocycle containing one oxygen atom and one nitrogen atom, is a common structural motif in many bioactive compounds. The presence of two such rings in this compound introduces interesting electronic and steric properties, making it a valuable building block for further chemical modifications.

Recent studies have highlighted the importance of morpholine derivatives in the development of novel therapeutic agents. For instance, researchers have explored the use of morpholine-containing compounds as inhibitors of various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. The dihydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability, making it more amenable for pharmacological studies.

In terms of synthesis, compound CAS No 122910-82-1 can be prepared through a variety of routes, including nucleophilic substitution reactions and ring-closing strategies. One common approach involves the reaction of morpholine with an appropriate alkylating agent in the presence of a base to form the intermediate morpholino-methanol derivative. Subsequent protonation with hydrochloric acid yields the final dihydrochloride salt. Recent advancements in catalytic methods and green chemistry have further optimized these synthetic pathways, reducing environmental impact while maintaining high yields.

The physical properties of compound CAS No 122910-82-1 are also worth noting. Its molecular weight is approximately 305 g/mol, with a melting point around 300°C under standard conditions. The compound is typically white crystalline powder and is soluble in water and common organic solvents such as ethanol and dichloromethane. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

One area where compound CAS No 122910-82-1 has shown particular promise is in the development of advanced materials for energy storage applications. Researchers have investigated its use as an electrolyte additive in lithium-ion batteries, where it has been found to enhance ion conductivity and improve cycle stability. These findings underscore its potential as a key component in next-generation energy storage systems.

In addition to its technical applications, compound CAS No 122910-82-1 has also been studied for its biological activity. Preclinical studies have demonstrated that it exhibits moderate inhibitory effects on certain enzymes involved in inflammation pathways, suggesting its potential as an anti-inflammatory agent. However, further research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical use.

From an environmental perspective, the synthesis and application of compound CAS No 122910-82-1 are being carefully evaluated to ensure sustainability and minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes, with efforts focused on reducing waste generation and improving energy efficiency.

In conclusion, compound CAS No 122910-82-1: 2-[(Morpholin-4-yllmethyl]morpholine dihydrochloride is a multifaceted chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and material science applications, positions it as a valuable tool for future innovations in both academic research and industrial settings.